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Compound of Interest

Compound Name:
Diphosphoric acid,

tetraammonium salt

CAS No.: 13765-35-0

Cat. No.: B088897 Get Quote

Executive Summary
Tetraammonium pyrophosphate ([(NH₄)₄P₂O₇]; CAS: 13765-35-0) is the fully ammoniated salt

of pyrophosphoric acid. Distinct from its highly alkaline sodium counterpart (Tetrasodium

Pyrophosphate, TSPP), the ammonium variant offers unique solubility profiles, lower pH

alkalinity, and specific utility in systems where sodium ions are detrimental (e.g., specific

biological buffers, ash-free chemical synthesis, and high-performance liquid fertilizers). This

guide analyzes its physicochemical stability, hydrolysis kinetics, and role as a sequestering

agent.
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Property Detail

Chemical Name Tetraammonium Pyrophosphate

Synonyms
Ammonium Pyrophosphate; Pyrophosphoric

acid, tetraammonium salt

CAS Number 13765-35-0

Molecular Formula (NH₄)₄P₂O₇

Molecular Weight 246.10 g/mol

Structure

Two phosphate groups linked by a

phosphoanhydride bond (P-O-P), neutralized by

four ammonium cations.[1][2][3]

Structural Diagram (DOT Visualization)
The following diagram illustrates the dissociation and the vulnerable phosphoanhydride bond

subject to hydrolysis.
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Caption: Dissociation and hydrolysis pathway of tetraammonium pyrophosphate.[4]

Physicochemical Properties[5][6][7][8][9][10][11][12]
[13][14]
Solubility & Hygroscopicity
Tetraammonium pyrophosphate is highly water-soluble, significantly exceeding the solubility of

sodium pyrophosphate. This property is exploited in the formulation of high-analysis liquid
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fertilizers (e.g., 10-34-0 grades) where preventing precipitation is critical.

Hygroscopicity: The solid salt is hygroscopic and can deliquesce in high humidity,

necessitating storage in tightly sealed containers.

pH Profile & Buffering
Unlike Tetrasodium Pyrophosphate (pH ~10.2 for a 1% solution), Tetraammonium

Pyrophosphate solutions are mildly alkaline to neutral.

Estimated pH (1% aq): ~8.0 – 9.0

Mechanism: The pH is determined by the balance between the hydrolysis of the

pyrophosphate anion (acting as a base,

) and the dissociation of the ammonium cation (acting as a weak acid,

). Since the pyrophosphate anion is a stronger base than the ammonium ion is an acid, the
solution remains alkaline but less aggressive than alkali metal salts.

Thermal Stability
The compound is thermally unstable compared to metal salts.

Decomposition: Upon heating (>150°C), it releases ammonia gas (

), reverting to acidic pyrophosphates or condensing further into polyphosphoric
acid/polyphosphates.

Reaction:

(Simplified)

Synthesis & Manufacturing
The synthesis typically involves the direct neutralization of pyrophosphoric acid (or

superphosphoric acid) with anhydrous ammonia or ammonium hydroxide.

Reaction Workflow:
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Precursor Preparation: Dehydration of Orthophosphoric acid (

) to form Pyrophosphoric acid (

).

Ammoniation: Controlled addition of Ammonia (

) under cooling to prevent hydrolysis of the P-O-P bond.

Crystallization: Precipitation using ethanol or spray drying (carefully controlled temperature)

to obtain the solid salt.
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Caption: Industrial synthesis pathway via ammoniation of pyrophosphoric acid.

Mechanistic Applications
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Metal Chelation & Sequestration
Similar to EDTA and sodium pyrophosphate, the tetraammonium variant acts as a bidentate

ligand. It effectively sequesters divalent cations (

,

,

).

Mechanism: The pyrophosphate anion forms soluble complexes with metal ions, preventing

precipitation.

Advantage: In applications requiring "ash-free" results (e.g., catalyst preparation or

electronics), the ammonium salt is preferred because calcination removes the cation

completely (

leaves), leaving no sodium residue.

Biological & PCR Applications
While less common than dNTPs, pyrophosphate is a byproduct of DNA polymerization.

Tetraammonium pyrophosphate is used as a reagent in:

Pyrophosphorolysis: The reverse reaction of DNA polymerization.

Buffers: Used where sodium ions might interfere with enzyme kinetics or protein folding.

Flame Retardants
Ammonium pyrophosphate is a key component in intumescent flame retardant systems.[5]

Action: Upon exposure to fire, it decomposes to release non-flammable ammonia gas

(diluting oxygen) and forms a phosphoric acid char layer that insulates the substrate.

Experimental Protocol: Preparation of Stock
Solution
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Objective: Prepare a 100 mM Tetraammonium Pyrophosphate stock solution (pH 8.5).

Materials:

Tetraammonium Pyrophosphate solid (MW: 246.10 g/mol ).

Nuclease-free water (for biological applications).

Ammonium Hydroxide (to adjust pH if necessary).

Procedure:

Weighing: Weigh 2.46 g of Tetraammonium Pyrophosphate.

Dissolution: Add to 80 mL of deionized/nuclease-free water. Stir until completely dissolved

(dissolution is endothermic; solution may cool).

pH Adjustment: Measure pH. It should be naturally around 8-9. If a specific pH (e.g., 8.5) is

required, adjust carefully with dilute Ammonium Hydroxide or Phosphoric Acid. Avoid using

NaOH or HCl to maintain ion purity.

Final Volume: Bring volume to 100 mL with water.

Filtration: Filter through a 0.22 µm membrane if sterility is required.

Storage: Store at 4°C. Note: Aqueous solutions are subject to slow hydrolysis to

orthophosphate, especially at higher temperatures or acidic pH. Use fresh or freeze aliquots.

Safety & Toxicology (SDS Summary)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Description

Inhalation
May cause respiratory irritation. Decomposes to

release Ammonia gas.[5]

Skin/Eye Contact
Irritant.[6][7][8] Prolonged contact may cause

dermatitis.

Handling
Use in a fume hood if heating is involved. Wear

gloves and safety goggles.

Storage

Store in a cool, dry place away from strong

oxidizers and strong bases (which release

ammonia).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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